Illudiolone

• Molecular Formula: C15H24O3
• Molecular Weight: 252.35 g/mol
• IUPAC Name: (2aR,3R,4aS,6S,7aS,7bR)-3-hydroxy-6-(hydroxymethyl)-3,6,7b-trimethyl-2,2a,4a,5,7,7a-hexahydro-1H-cyclobuta[e]inden-4-one
• InChI: InChI=1S/C15H24O3/c1-13(8-16)6-9-10(7-13)14(2)5-4-11(14)15(3,18)12(9)17/h9-11,16,18H,4-8H2,1-3H3/t9-,10-,11+,13+,14+,15+/m0/s1
• InChI Key: HSASJPCIWZMQPM-PAUVFPHUSA-N
• Isomeric SMILES: C[C@]12CC[C@H]1[C@@](C(=O)[C@@H]3[C@@H]2C[C@](C3)(C)CO)(C)O
• SMILES: CC12CCC1C(C(=O)C3C2CC(C3)(C)CO)(C)O
• synonyms: illudiolone

Description

Illudiolone is a natural product found in Omphalotus illudens with data available.

Scientific Research Applications

Sesquiterpenes in Omphalotus illudens

Research identifies illudiolone as one of the sesquiterpenes isolated from Omphalotus illudens. The structure of illudiolone was determined using spectroscopic techniques and X-ray crystallographic analysis, highlighting its potential in scientific research related to natural products and chemical analysis (McMorris et al., 2002).

Illudins as Anticancer Agents

Illudins, including illudiolone, have been evaluated for their anticancer potential. Studies using human cancer cell cultures have found that illudins demonstrate cytotoxicity to leukemia cells, suggesting a key role for illudiolone and related compounds in cancer research (Kelner et al., 1987).

DNA Lesions and Repair Pathways

Illudin S, closely related to illudiolone, induces DNA lesions that are processed by specific repair pathways. This suggests that compounds like illudiolone may be valuable in studying DNA repair mechanisms and their role in cancer therapy (Jaspers et al., 2002).

Selective Cytotoxicity and Transport Mechanisms

Illudiolone may have selective toxicity towards certain cancer cells. Studies have suggested that its toxicity is influenced by specific transport mechanisms present in sensitive cells. This highlights its potential in targeted cancer therapy (Kelner et al., 1990).

Antibiotic and Cytotoxic Properties

Illudiolone derivatives have been identified with antibiotic and cytotoxic properties, indicating their potential in developing new therapeutic agents (Reina et al., 2004).

Synthesis of Illudinoid Libraries

Synthetic approaches to create libraries of illudinoids, including illudiolone, have been explored for rapid biological testing against cancer cell lines. This underscores its importance in drug discovery and development (Pirrung et al., 2003).